![molecular formula C12H12BrN3O B7432772 6-bromo-N-[4-(methoxymethyl)phenyl]pyrazin-2-amine](/img/structure/B7432772.png)
6-bromo-N-[4-(methoxymethyl)phenyl]pyrazin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-bromo-N-[4-(methoxymethyl)phenyl]pyrazin-2-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug development. This compound belongs to the pyrazine family and has a molecular weight of 314.2 g/mol.
Mechanism of Action
The mechanism of action of 6-bromo-N-[4-(methoxymethyl)phenyl]pyrazin-2-amine involves the inhibition of protein kinase CK2. This enzyme plays a crucial role in the regulation of cell growth and proliferation. Inhibition of CK2 can lead to the suppression of cancer cell growth and the promotion of apoptosis. This compound has also been shown to inhibit the aggregation of tau protein, which is implicated in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. This compound has also been shown to inhibit the aggregation of tau protein, which is implicated in the development of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 6-bromo-N-[4-(methoxymethyl)phenyl]pyrazin-2-amine in lab experiments is its potential as a drug candidate. It has shown promising results in the inhibition of protein kinase CK2 and the treatment of cancer and neurodegenerative diseases. However, one limitation of this compound is its potential toxicity, which needs to be studied further.
Future Directions
There are several future directions for the study of 6-bromo-N-[4-(methoxymethyl)phenyl]pyrazin-2-amine. One direction is the further investigation of its potential as a drug candidate. This compound has shown promising results in the inhibition of protein kinase CK2 and the treatment of cancer and neurodegenerative diseases. Another direction is the study of its toxicity and safety profile. This compound has shown potential toxicity, which needs to be studied further. Additionally, the study of its mechanism of action and its effects on other proteins and pathways can provide valuable insights into its potential applications.
Synthesis Methods
The synthesis of 6-bromo-N-[4-(methoxymethyl)phenyl]pyrazin-2-amine involves the reaction of 4-(methoxymethyl)phenylhydrazine with 2-bromopyrazine in the presence of a base. The reaction takes place in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures. The product is purified using column chromatography or recrystallization to obtain a pure compound.
Scientific Research Applications
6-bromo-N-[4-(methoxymethyl)phenyl]pyrazin-2-amine has been studied for its potential use in drug development. It has shown promising results as an inhibitor of protein kinase CK2, which is involved in the regulation of cell growth and proliferation. This compound has also been studied for its potential use in the treatment of cancer and neurodegenerative diseases.
properties
IUPAC Name |
6-bromo-N-[4-(methoxymethyl)phenyl]pyrazin-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrN3O/c1-17-8-9-2-4-10(5-3-9)15-12-7-14-6-11(13)16-12/h2-7H,8H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DACVBHLTHSKRAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC=C(C=C1)NC2=CN=CC(=N2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.